Cas no 1427022-94-3 (2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde)

• Product Name: 2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde
• CAS No: 1427022-94-3
• MF: C₁₆H₁₅FO₂
• MW: 258.287508249283
• CID: 5272439
• Update Time: 2026-03-09

2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-benzyloxy)-3,4-dimethyl-benzaldehyde
• 2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde

• Inchi： 1S/C16H15FO2/c1-11-3-6-14(9-18)16(12(11)2)19-10-13-4-7-15(17)8-5-13/h3-9H,10H2,1-2H3
• InChI Key： VQZLRJZYAGBOQN-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C)C(C)=C1OCC1=CC=C(F)C=C1

Additional information on 2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde

Comprehensive Overview of 2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde (CAS No. 1427022-94-3)

2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde (CAS No. 1427022-94-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique fluorophenyl and dimethylbenzaldehyde moieties, serves as a critical intermediate in the development of novel therapeutic agents and advanced materials. Its molecular structure, which combines a 4-fluorobenzyl ether group with a 3,4-dimethylbenzaldehyde core, offers versatile reactivity, making it a valuable building block in organic chemistry.

The growing interest in 2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde is driven by its potential applications in drug discovery, particularly in the design of small-molecule inhibitors and targeted therapies. Researchers are increasingly exploring its utility in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine. Additionally, its fluorinated aromatic component enhances metabolic stability, a property highly sought after in the development of bioactive compounds.

From a synthetic perspective, CAS No. 1427022-94-3 is often employed in multistep organic transformations, including cross-coupling reactions and reductive amination. Its aldehyde functionality provides a convenient handle for further derivatization, enabling the creation of diverse chemical libraries. This adaptability is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid access to structurally varied compounds is essential.

In recent years, the demand for fluorinated building blocks like 2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde has surged, reflecting broader industry shifts toward sustainable chemistry and green synthesis. Innovations in catalytic fluorination and solvent-free reactions have further highlighted the compound's relevance, as researchers seek to minimize environmental impact while maintaining synthetic efficiency. These advancements resonate with the increasing focus on ESG (Environmental, Social, and Governance) principles in chemical manufacturing.

Another area of interest is the compound's potential role in material science. The incorporation of fluorinated aromatics into polymers and coatings can impart desirable properties such as thermal stability and chemical resistance. This has led to exploratory studies on 2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde as a precursor for advanced functional materials, particularly in electronics and aerospace applications.

For those seeking detailed information on CAS No. 1427022-94-3, common queries include its synthetic routes, spectroscopic data (e.g., NMR, IR, and MS), and commercial availability. Analytical methods for quality control, such as HPLC purity analysis and residual solvent testing, are also frequently discussed topics. Addressing these questions is crucial for ensuring reproducibility and compliance with good laboratory practices (GLP).

In summary, 2-[(4-fluorophenyl)methoxy]-3,4-dimethylbenzaldehyde (CAS No. 1427022-94-3) represents a multifaceted compound with broad applicability across pharmaceutical, material science, and synthetic chemistry domains. Its unique structural features and reactivity profile position it as a key player in ongoing innovations, from drug development to sustainable manufacturing. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow.